Cas no 2105467-16-9 (Ethyl 2-amino-4-bromo-3,5-difluorobenzoate)

• Product Name: Ethyl 2-amino-4-bromo-3,5-difluorobenzoate
• CAS No: 2105467-16-9
• MF: C₉H₈BrF₂NO₂
• MW: 280.066128730774
• MDL: MFCD34166105
• CID: 5613871
• PubChem ID: 165887673
• Update Time: 2023-09-20

Ethyl 2-amino-4-bromo-3,5-difluorobenzoate Chemical and Physical Properties

Names and Identifiers

• 2105467-16-9
• EN300-3339695
• ethyl 2-amino-4-bromo-3,5-difluorobenzoate
• Benzoic acid, 2-amino-4-bromo-3,5-difluoro-, ethyl ester
• 2-amino-4-bromo-3,5-difluorobenzoic acid ethyl ester
• Ethyl 2-amino-4-bromo-3,5-difluorobenzoate

• MDL： MFCD34166105
• Inchi： 1S/C9H8BrF2NO2/c1-2-15-9(14)4-3-5(11)6(10)7(12)8(4)13/h3H,2,13H2,1H3
• InChI Key： IZWMBXVQFIBJPK-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(C(=O)OCC)=C(C=1F)N)F

Computed Properties

• Exact Mass: 278.97065g/mol
• Monoisotopic Mass: 278.97065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.640±0.06 g/cm3(Predicted)
• Boiling Point: 331.1±42.0 °C(Predicted)
• pka: -0.16±0.10(Predicted)